Cas no 138835-33-3 (Naphth[2,1,8-mna]acridine,1-nitro-, 6-oxide)
138835-33-3 structure
Product Name:Naphth[2,1,8-mna]acridine,1-nitro-, 6-oxide
CAS No:138835-33-3
MF:C19H10N2O3
MW:314.29430437088
CID:159949
PubChem ID:126399
Update Time:2025-04-19
Naphth[2,1,8-mna]acridine,1-nitro-, 6-oxide Chemical and Physical Properties
Names and Identifiers
-
- Naphth[2,1,8-mna]acridine,1-nitro-, 6-oxide
- 1-NITRO-6-AZABENZO[A]PYRENEOXIDE
- 1-nitronaphtho[2,1,8-mna]acridine 6-oxide
- 138835-33-3
- 15-nitro-8-oxido-8-azoniapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,10,12(20),13,15,17-decaene
- 1-Nitro-6-azabenzo(a)pyrene N-oxide
- DTXSID30160808
- 1-nitro-6-azabenzo[a]pyrene N-oxide
-
- Inchi: 1S/C19H10N2O3/c22-20-15-4-2-1-3-12(15)13-7-8-14-16(21(23)24)9-5-11-6-10-17(20)19(13)18(11)14/h1-10H
- InChI Key: VPZIZDPGGWCVSW-UHFFFAOYSA-N
- SMILES: [O-][N+]1C2C=CC=CC=2C2=CC=C3C(=CC=C4C=CC=1C2=C34)[N+](=O)[O-]
Computed Properties
- Exact Mass: 314.0692
- Monoisotopic Mass: 314.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- PSA: 70.08
Naphth[2,1,8-mna]acridine,1-nitro-, 6-oxide Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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